2-[(3-ethyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-(3-ethyl-6,7-dimethoxy-4-oxoquinazolin-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N3O5S/c1-5-24-20(26)15-10-17(28-3)18(29-4)11-16(15)23-21(24)30-12-19(25)22-13-6-8-14(27-2)9-7-13/h6-11H,5,12H2,1-4H3,(H,22,25)
• InChI Key: HTYQXJVCDOETLO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC(=C(C=C2N=C1SCC(=O)NC3=CC=C(C=C3)OC)OC)OC

Description

This compound belongs to the quinazolinone-acetamide family, characterized by a 3,4-dihydroquinazolin-4-one core substituted with ethyl and dimethoxy groups at positions 3, 6, and 5. A sulfanyl bridge links the quinazolinone moiety to an N-(4-methoxyphenyl)acetamide group.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Effects on the Quinazolinone Core

• Target Compound: Features ethyl (C2H5) and dimethoxy (OCH3) groups at positions 3, 6, and 6.
• 2-{[3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide (CAS 477329-16-1) : Substituted with a 4-chlorophenyl group (electron-withdrawing) and a sulfamoylphenyl acetamide. The sulfamoyl group may enhance solubility in polar solvents compared to the methoxy group in the target compound .
• N-[(2,4-Dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide: Contains dichlorophenyl and a simpler dioxoquinazolinone core. The dichloro substitution likely increases electrophilicity, influencing reactivity in biological systems .

Table 1: Substituent Comparison

Compound	Quinazolinone Substituents	Acetamide Group	Key Functional Differences
Target Compound	3-Ethyl, 6,7-dimethoxy	N-(4-methoxyphenyl)	High lipophilicity
CAS 477329-16-1	3-(4-Chlorophenyl)	N-(4-sulfamoylphenyl)	Enhanced polarity
N-[(2,4-Dichlorophenyl)methyl] analog	None (dioxo core)	N-(2,4-dichlorophenyl)methyl	Electrophilic dichloro substitution

Physicochemical Properties

• Melting Points :
  • Compound 13b (): 274°C (from dioxane) .
  • Target Compound: Expected to have a similar or higher melting point due to additional ethyl and dimethoxy groups.
• Spectroscopic Data :
  • IR spectra of analogs show characteristic C=O (1660–1664 cm⁻¹) and C≡N (2212–2214 cm⁻¹) stretches, consistent with the target compound’s structure .